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Compound of Interest

8-Chloro-6-methylquinoline-4-
Compound Name:
carboxylic acid

Cat. No.: B15252850

Get Quote

CAS Number: 1595618-64-6[1][2]
Abstract

This technical guide provides a comprehensive analysis of 8-Chloro-6-methylquinoline-4-

carboxylic acid, a critical heterocyclic scaffold in medicinal chemistry. Identified by CAS
1595618-64-6, this compound serves as a pivotal intermediate in the synthesis of bioactive
quinoline derivatives, particularly in the development of antiviral (DHODH inhibitors) and
antibacterial agents. This document details its physicochemical profile, a self-validating
synthesis protocol via the Pfitzinger reaction, and its strategic application in drug discovery.

Chemical Identity & Physicochemical Profile

The 4-carboxyquinoline core, decorated with a halogen at the 8-position and a methyl group at
the 6-position, offers a unique electronic and steric profile. The 8-chloro substituent modulates
pKa and lipophilicity, influencing membrane permeability and metal chelation capability, while
the 6-methyl group provides a handle for hydrophobic interactions within protein binding
pockets.
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Property Data

CAS Number 1595618-64-6

IUPAC Name 8-Chloro-6-methylquinoline-4-carboxylic acid
Molecular Formula C11HsCINO:2

Molecular Weight 221.64 g/mol

Appearance Off-white to pale yellow solid

Soluble in DMSO, DMF; sparingly soluble in

Solubility -
water (acidic form)
pKa (Predicted) ~3.5 (COOH), ~2.0 (Quinoline N)
InChl Key ANUPYYUKKUBWAC-UHFFFAQOY SA-N

Synthetic Methodology

The most robust and scalable route to 8-Chloro-6-methylquinoline-4-carboxylic acid is the
Pfitzinger Reaction. This method is preferred over the Conrad-Limpach or Doebner-Miller
syntheses due to its high regioselectivity for the 4-carboxylic acid functionality.

2.1 Retrosynthetic Analysis

The synthesis traces back to commercially available 2-chloro-4-methylaniline. The aniline is
first converted to 7-chloro-5-methylisatin via the Sandmeyer isonitrosoacetanilide method,
which then undergoes condensation with pyruvic acid.

Chloral hydrate, Pyruvic Acid,

NH20H-HCI, H2504 (Cyclization), KOH (33%),
Isonitrosoacetanilide
Intermediate

8-Chloro-6-methylquinoline-
4-carboxylic acid
(CAS 1595618-64-6)

2-Chloro-4-methylaniline Na2504 80-90°C Pfitzinger Rxn
(CAS 615-65-6)

7-Chloro-5-methylisatin

Click to download full resolution via product page

Figure 1: Step-wise synthetic pathway from aniline precursor to final quinoline acid.
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2.2 Detailed Experimental Protocol

Note: All steps must be performed in a fume hood. Standard PPE (gloves, goggles, lab coat) is
mandatory.

Step 1: Synthesis of 7-Chloro-5-methylisatin

e Reagents: Suspend 2-chloro-4-methylaniline (0.1 mol) in water. Add chloral hydrate (0.11
mol) and sodium sulfate (120 g in water).

e Reaction: Add a solution of hydroxylamine hydrochloride (0.3 mol) in water. Heat the mixture
to boiling for 5 minutes.

» Precipitation: Cool the reaction. The isonitrosoacetanilide intermediate precipitates as a
solid. Filter and dry.[1][2]

o Cyclization: Slowly add the dry intermediate to concentrated sulfuric acid pre-heated to 50°C.
Maintain temperature below 70°C. After addition, heat to 80°C for 30 minutes.

e Quench: Pour the dark solution onto crushed ice. The 7-chloro-5-methylisatin precipitates as
an orange/red solid. Filter, wash with water, and dry.

Step 2: Pfitzinger Reaction (Isatin to Quinoline)
e Condensation: Dissolve 7-chloro-5-methylisatin (1 eq) in 33% aqueous KOH (excess).
e Addition: Add pyruvic acid (1.2 eq) or sodium pyruvate.

o Reflux: Heat the mixture to reflux (100°C) for 4-6 hours. The color typically shifts from
red/orange to yellow/brown.

o Workup: Cool the mixture to room temperature. Acidify carefully with glacial acetic acid or
dilute HCI to pH 3-4.

 [solation: The product, 8-Chloro-6-methylquinoline-4-carboxylic acid, precipitates as an
off-white solid. Filter and wash extensively with water to remove inorganic salts.

 Purification: Recrystallize from ethanol or acetic acid if necessary to achieve >98% purity.
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Application in Drug Discovery

This scaffold is highly valued in medicinal chemistry for its ability to inhibit specific enzymes
and chelate metals in metalloenzymes.

3.1 Structural Activity Relationship (SAR)

e 4-COOH: Essential for binding to positively charged residues (e.g., Arginine) in active sites
or coordinating with metal ions (Mg?*, Zn2*).

» 8-ClI: Provides steric bulk and lipophilicity; often improves metabolic stability by blocking the
8-position from oxidation.

e 6-Me: Fills hydrophobic pockets; can be oxidized to a hydroxymethyl or aldehyde for further
functionalization.

3.2 Key Therapeutic Areas

o Antiviral Agents (DHODH Inhibitors): Quinoline-4-carboxylic acids are known inhibitors of
Dihydroorotate Dehydrogenase (DHODH), a key enzyme in pyrimidine biosynthesis. The 8-
chloro substituent often enhances potency against viral replication (e.g., Influenza, Dengue).

» Antibacterial Agents: Analogous to fluoroquinolones, this core interacts with DNA
gyrase/Topoisomerase |V, although the 4-COOH is typically part of the pharmacophore
requiring a 3-carboxy/4-oxo arrangement in classic quinolones; here, it serves as a precursor
or distinct mechanistic inhibitor.

o Neuroprotection: 8-Hydroxyquinoline analogs are famous chelators. While this compound is
an 8-chloro variant, it serves as a lipophilic isostere used to probe the necessity of the 8-OH
group in Alzheimer's research.
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Scaffold Analogy

Figure 2: Primary biological targets and mechanisms of action.

Analytical Characterization

To ensure the integrity of the synthesized compound, the following analytical signals are
expected:

¢ 'H NMR (DMSO-ds, 400 MHz):
o 0 13.5-14.0 ppm: Broad singlet (COOH).
o 9 8.9-9.0 ppm: Doublet (H2 proton, characteristic of quinoline ring).

o & 8.0-8.5 ppm: Aromatic protons (H3, H5, H7). H5 and H7 will appear as singlets or
doublets with meta-coupling (~1-2 Hz) due to the substitution pattern.

o & 2.5-2.6 ppm: Singlet (CHs group at position 6).
e Mass Spectrometry (ESI):
o [M+H]*: m/z ~222.0 (Cl isotope pattern 35Cl/3’Cl in 3:1 ratio).

o [M-H]~: m/z ~220.0 (Negative mode is often more sensitive for carboxylic acids).

Safety & Handling
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e GHS Classification: Irritant (Skin/Eye).

» Handling: Avoid dust formation. The intermediate isatin derivatives can be potent skin
sensitizers.

e Storage: Store in a cool, dry place. The carboxylic acid is stable at room temperature but
should be kept away from strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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